Cas no 338-76-1 (Methyl 2-Fluoro-2-methylpropionate)

• Product Name: Methyl 2-Fluoro-2-methylpropionate
• CAS No: 338-76-1
• MF: C₅H₉FO₂
• MW: 120.122165441513
• MDL: MFCD03265444
• CID: 82149
• PubChem ID: 9793744
• Update Time: 2025-06-11

Methyl 2-Fluoro-2-methylpropionate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-fluoro-2-methylpropanoate
• Methyl 2-fluoro-2-methylpropionate
• METHYL-2-FLUORO-ISOBUTYRATE
• 2-FLUORO-2-METHYL-PROPANOIC ACID,METHYL ESTER
• ethyl 2-fluoroisobutyrate
• methyl 2-fluoroisobutanoate
• methyl 2-fluoro-isobutyrate
• Propanoic acid,2-fluoro-2-methyl-,methyl ester
• 2-Fluoro-2-methylpropionic Acid Methyl Ester
• Propionicacid, 2-fluoro-2-methyl-, methyl ester (8CI)
• Methyl 2-fluoroisobutyrate
• Methyl a-fluoro-a-methylpropionate
• 2-Fluoro-2-methylpropionic acidmethyl ester
• AKOS005063664
• DS-1916
• 338-76-1
• OEGBOFOVYSOERL-UHFFFAOYSA-N
• SCHEMBL226311
• J-019355
• methyl 2-fluoranyl-2-methyl-propanoate
• Methyl2-fluoro-2-methylpropanoate
• MFCD03265444
• AB13921
• 8-Methyl-2-pyridin-2-ylquinoline-4-carboxylicacid
• 2-fluoro-2-methylpropanoic acid methyl ester
• CS-0017916
• DTXSID40430706
• A935306
• M2827
• Propanoic acid, 2-fluoro-2-methyl-, methyl ester
• A821976
• FT-0650416
• J-522014
• EN300-226187
• SY004591
• propanoic acid,2-fluoro-2-methyl-, methyl ester;methyl 2-fluoro-2-methylpropanoate;
• Methyl 2-Fluoro-2-methylpropionate

• MDL： MFCD03265444
• Inchi： 1S/C5H9FO2/c1-5(2,6)4(7)8-3/h1-3H3
• InChI Key： OEGBOFOVYSOERL-UHFFFAOYSA-N
• SMILES： FC(C(=O)OC)(C)C

Computed Properties

• Exact Mass: 120.05900
• Monoisotopic Mass: 120.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 98.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.000(lit.)
• Boiling Point: 109°C(lit.)
• Flash Point: °C
• Refractive Index: 1.3740 to 1.3780
• PSA: 26.30000
• LogP: 0.90750

Methyl 2-Fluoro-2-methylpropionate Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H225-H314
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 3272
• Hazard Category Code： 10
• Safety Instruction： S16
• Hazardous Material Identification：
• Risk Phrases：R10
• HazardClass：3/8
• PackingGroup：II

Related Categories

• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on Methyl 2-Fluoro-2-methylpropionate

Methyl 2-Fluoro-2-methylpropionate (CAS No. 338-76-1): An Overview and Recent Advances

Methyl 2-Fluoro-2-methylpropionate (CAS No. 338-76-1) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its molecular formula C5H9FO2 and a molecular weight of 114.12 g/mol. The presence of a fluorine atom in the molecule imparts distinct reactivity and stability, making it an attractive building block for the synthesis of more complex molecules.

The synthesis of methyl 2-fluoro-2-methylpropionate typically involves the reaction of 2-fluoro-2-methylpropanoic acid with methanol in the presence of an acid catalyst. This process is well-documented in the literature and has been optimized to achieve high yields and purity. The resulting compound is a colorless liquid with a boiling point of approximately 95°C at atmospheric pressure. Its physical properties, such as solubility in common organic solvents and low toxicity, make it suitable for use in various industrial processes.

One of the key areas where methyl 2-fluoro-2-methylpropionate has shown promise is in the pharmaceutical industry. Fluorinated compounds are known for their enhanced biological activity and metabolic stability, which can lead to improved drug efficacy and reduced side effects. Recent studies have explored the use of this compound as an intermediate in the synthesis of novel antiviral agents, antibiotics, and anticancer drugs. For example, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of fluoroalkylated derivatives using methyl 2-fluoro-2-methylpropionate as a starting material. These derivatives exhibited potent antiviral activity against several strains of influenza virus.

In addition to its pharmaceutical applications, methyl 2-fluoro-2-methylpropionate has also found use in materials science. Fluorinated compounds are known for their low surface energy and excellent chemical resistance, making them valuable for the development of advanced coatings and polymers. A recent study published in Advanced Materials highlighted the use of this compound as a monomer in the synthesis of fluorinated copolymers with improved thermal stability and mechanical strength. These copolymers have potential applications in areas such as aerospace, electronics, and biomedical devices.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Research on the environmental fate and toxicity of methyl 2-fluoro-2-methylpropionate has shown that it exhibits low toxicity to aquatic organisms and is readily biodegradable under aerobic conditions. This makes it a more environmentally friendly alternative to other fluorinated compounds that may persist in the environment for extended periods.

From a synthetic chemistry perspective, methyl 2-fluoro-2-methylpropionate has been utilized as a versatile reagent in various reactions, including nucleophilic substitution, electrophilic addition, and cross-coupling reactions. Its reactivity can be fine-tuned by modifying reaction conditions or using different catalysts, allowing chemists to access a wide range of target molecules with high selectivity and yield. A notable example is its use in palladium-catalyzed cross-coupling reactions to form carbon-carbon bonds, which are crucial steps in the synthesis of complex organic molecules.

In conclusion, methyl 2-fluoro-2-methylpropionate (CAS No. 338-76-1) is a valuable compound with diverse applications across multiple fields. Its unique chemical properties make it an attractive building block for the synthesis of advanced materials and pharmaceuticals. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemistry and related industries.